Cas no 71047-48-8 (Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]-)

• Product Name: Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]-
• CAS No: 71047-48-8
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• MDL: MFCD00749311
• CID: 546198
• PubChem ID: 768079
• Update Time: 2025-11-02

Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]-
• 1-[4-methyl-2-(4-methylanilino)-1,3-thiazol-5-yl]ethanone
• 71047-48-8
• SR-01000492498
• AKOS001411294
• 1-(4-Methyl-2-(4-toluidino)-1,3-thiazol-5-yl)-1-ethanone
• 1-(4-Methyl-2-(p-tolylamino)thiazol-5-yl)ethanone
• CHEMBL1623237
• DTXSID00354297
• 1-[4-methyl-2-(4-toluidino)-1,3-thiazol-5-yl]-1-ethanone
• 7R-0250
• SR-01000492498-1
• CS-0357865
• 1-(4-Methyl-2-(p-tolylamino)thiazol-5-yl)ethan-1-one
• MFCD00749311
• Z57319291
• 1-{4-methyl-2-[(4-methylphenyl)amino]-1,3-thiazol-5-yl}ethan-1-one

• MDL： MFCD00749311
• Inchi： 1S/C13H14N2OS/c1-8-4-6-11(7-5-8)15-13-14-9(2)12(17-13)10(3)16/h4-7H,1-3H3,(H,14,15)
• InChI Key： USXHFWPMWDRNAX-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 246.08282
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]-

Comprehensive Guide to Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- (CAS No. 71047-48-8): Properties, Applications, and Market Insights

Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- (CAS No. 71047-48-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique thiazole ring structure, is widely studied for its potential applications in drug development and material science. Its molecular formula and intricate structure make it a subject of interest for researchers aiming to explore novel bioactive molecules and functional materials.

The chemical properties of Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- include a moderate solubility in organic solvents and stability under standard conditions. These traits make it suitable for various synthetic processes. Recent studies highlight its role as an intermediate in the synthesis of heterocyclic compounds, which are pivotal in designing pharmaceutical agents targeting inflammation and microbial infections. The growing demand for tailor-made chemicals in the healthcare sector has further amplified its relevance.

In the pharmaceutical industry, Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- is often explored for its potential as a scaffold molecule in drug discovery. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes and receptors, due to its electron-rich thiazole moiety. This has led to investigations into its use for developing anti-inflammatory and antimicrobial agents, aligning with the global push for new therapeutic solutions amid rising antibiotic resistance.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the development of advanced polymers and organic semiconductors. Its structural features enable it to participate in cross-linking reactions, enhancing the durability and performance of synthetic materials. With the increasing focus on sustainable materials and green chemistry, Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- is being evaluated for eco-friendly applications, such as biodegradable coatings and energy-efficient electronic components.

The market dynamics for Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- reflect its growing importance. Key manufacturers are scaling up production to meet the rising demand from the pharmaceutical and material science sectors. Market analysts project steady growth, driven by innovations in drug formulation and the expansion of the organic electronics industry. Additionally, regulatory approvals for new applications are expected to further boost its commercial viability.

For researchers and industry professionals, understanding the synthesis and purification of Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- is crucial. Standard protocols involve multi-step organic reactions, often requiring precise control of temperature and reactant ratios. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its intended applications. Safety data sheets (SDS) provide comprehensive guidelines for handling and storage, emphasizing the need for proper ventilation and protective equipment in laboratory settings.

In conclusion, Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]- (CAS No. 71047-48-8) stands out as a versatile compound with significant potential across multiple industries. Its role in drug discovery, material innovation, and sustainable chemistry underscores its value in modern scientific research. As advancements in synthetic chemistry and biotechnology continue, this compound is poised to play an even greater role in addressing global challenges in healthcare and environmental sustainability.